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Compound of Interest

Compound Name: Hexamethylolmelamine

Cat. No.: B1198809

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexamethylolmelamine (HMM) is a derivative of melamine and a key intermediate in the
production of various amino resins. Its structure, featuring a triazine ring with six reactive
hydroxymethyl groups, allows it to act as an effective crosslinking agent. This property is
extensively utilized in industrial applications, most notably in the textile industry to impart
wrinkle resistance to cellulosic fabrics. This technical guide provides a comprehensive overview
of Hexamethylolmelamine, including its chemical identity, synthesis, properties, and analytical
characterization, with a focus on its application in textile finishing.

Nomenclature and Chemical Identity

Correctly identifying a chemical compound is crucial for research and regulatory purposes.
Hexamethylolmelamine is known by several names, and its uniqgue CAS number ensures
unambiguous identification.
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Identifier Type Identifier Citation
CAS Number 531-18-0 [1112]
[[4,6-
bis[bis(hydroxymethyl)amino]-1
IUPAC Name ,3,5-triazin-2-yl]- [2]
(hydroxymethyl)amino]methan
ol
(1,3,5-Triazine-2,4,6-
CAS Name [1]

triyltrinitrilo)hexakismethanol

Common Synonyms

Hexakis(hydroxymethyl)melam
ine, (s-triazine-2,4,6-

triyltrinitrilo)hexamethanol

[1]

Trademarks Resloom M 75 (Monsanto) [1]
Molecular Formula C9H18N606 [2]
Molecular Weight 306.28 g/mol [1][2]

Synthesis of Hexamethylolmelamine

Hexamethylolmelamine is synthesized through the reaction of melamine with an excess of

formaldehyde in an aqueous solution under controlled pH and temperature. The reaction

proceeds via the hydroxymethylation of the amino groups on the melamine ring.

Synthesis Workflow
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Caption: A simplified workflow for the synthesis of Hexamethylolmelamine.

Experimental Protocol: Synthesis of
Hexamethylolmelamine

This protocol describes a general laboratory-scale synthesis of Hexamethylolmelamine.
Materials:

Melamine

Formaldehyde solution (37% wi/w)

Sodium hydroxide (for pH adjustment)

Distilled water

Procedure:

o A molar ratio of melamine to formaldehyde of 1:8 to 1:10 is typically used to ensure complete
hydroxymethylation.
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« In a reaction vessel equipped with a stirrer and a condenser, dissolve melamine in the
formaldehyde solution and distilled water.

e Adjust the pH of the reaction mixture to between 8.0 and 9.5 using a sodium hydroxide
solution.

» Heat the mixture to a temperature of 60-80°C with continuous stirring.

» Maintain these conditions for a period of 1 to 3 hours. The reaction is complete when the
melamine has completely dissolved, and the solution is clear.

e The resulting solution contains Hexamethylolmelamine. For some applications, the solution
can be used directly. For obtaining solid HMM, the water is removed under vacuum.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Hexamethylolmelamine is
presented in the table below.

Property Value Citation

White crystalline powder or
Appearance _ [1]
amorphous solid

Melting Point 135-139 °C [1]
Boiling Point 669.0 £ 65.0 °C at 760 mmHg [3]
Density 1.8+0.1 g/cm3 [3]
Solubility Soluble in water [1]
Flash Point 358.4 + 34.3 °C [3]
Vapor Pressure 0.0 £ 2.1 mmHg at 25°C [3]

Application in Textile Finishing

The primary application of Hexamethylolmelamine is as a crosslinking agent in the textile
industry to impart wrinkle resistance to cellulosic fabrics such as cotton and rayon.[1]
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Crosslinking Mechanism with Cellulose

Under acidic conditions and heat, the hydroxymethyl groups of Hexamethylolmelamine react
with the hydroxyl groups of the cellulose chains, forming stable ether linkages. This crosslinking
creates a three-dimensional network within the fiber structure, which prevents the movement of
the cellulose chains relative to one another, thus imparting wrinkle resistance.

Reactants

Hexamethylolmelamine
(-CH20H groups)

Cellulose Chain
(-OH groups)

.. Crosslinked Cellulose
Condllt.lgng_______ '_'_'_' (Wrinkle Resistant)

Heat
(Curing)

Acid Catalyst
(e.g., MgCl2)
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Caption: The crosslinking of cellulose with Hexamethyloimelamine.

Experimental Protocol: Wrinkle-Resistant Finishing of
Cotton Fabric

This protocol outlines a typical procedure for applying Hexamethylolmelamine to cotton fabric.
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Materials:

Cotton fabric

Hexamethylolmelamine solution

Acid catalyst (e.g., magnesium chloride)

Wetting agent

Softener

Procedure:

o Padding: The cotton fabric is immersed in a finishing bath containing the
Hexamethylolmelamine solution, an acid catalyst, a wetting agent, and a softener. The
fabric is then passed through rollers to ensure even application and to remove excess liquid.

e Drying: The padded fabric is dried at a temperature of 100-120°C. This step removes the
water and prepares the fabric for the curing process.

o Curing: The dried fabric is then cured at a higher temperature, typically between 150-180°C,
for a few minutes. During this stage, the crosslinking reaction between
Hexamethylolmelamine and cellulose occurs.

e Washing and Drying: After curing, the fabric is washed to remove any unreacted chemicals
and then dried.

Analytical Characterization

A variety of analytical techniques are employed to characterize Hexamethylolmelamine and
its resins.
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Analytical Technique

Purpose

Citation

Fourier-Transform Infrared

Spectroscopy (FTIR)

To identify functional groups,
such as N-H, C-N, and C-O,
and to monitor the curing

process.

[4]

Nuclear Magnetic Resonance

(NMR) Spectroscopy

To elucidate the molecular
structure and determine the

degree of methylolation.

[5]

Thermogravimetric Analysis
(TGA)

To assess the thermal stability

and decomposition profile.

[6]7]

Differential Scanning
Calorimetry (DSC)

To determine melting point,
glass transition temperature,

and curing behavior.

[6]L7]

Gel Permeation
Chromatography (GPC)

To determine the molecular

weight distribution of the resin.

[8]

Logical Workflow for Quality Control of HMM-Treated

Fabric
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Caption: A quality control workflow for Hexamethylolmelamine-treated textiles.
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Conclusion

Hexamethylolmelamine is a versatile chemical with significant industrial importance,
particularly as a crosslinking agent for imparting wrinkle resistance to textiles. A thorough
understanding of its synthesis, properties, and reaction mechanisms is essential for optimizing
its application and for the development of new materials. The analytical techniques outlined in
this guide provide the necessary tools for the comprehensive characterization of
Hexamethylolmelamine and its derivatives, ensuring quality and performance in its various
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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